Cas no 2034339-63-2 (N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide is a specialized organic compound featuring a unique structural framework combining a thiophene acetyl group, a fluorophenyl moiety, and a cyclopropane carboxamide unit. This molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The presence of the fluorophenyl group enhances metabolic stability, while the cyclopropane ring may contribute to conformational rigidity, improving binding affinity. The acetylthiophene moiety offers opportunities for further functionalization. This compound is of interest in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise synthetic modifications, making it a valuable candidate for research applications.
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide structure
2034339-63-2 structure
Product Name:N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
CAS No:2034339-63-2
MF:C18H18FNO2S
MW:331.404427051544
CID:5550451
PubChem ID:91817372
Update Time:2025-05-20

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS025324693
    • 2034339-63-2
    • F6518-2260
    • N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
    • N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
    • Inchi: 1S/C18H18FNO2S/c1-12(21)16-7-6-15(23-16)8-11-20-17(22)18(9-10-18)13-2-4-14(19)5-3-13/h2-7H,8-11H2,1H3,(H,20,22)
    • InChI Key: OHCAIXOZDZSHFS-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC=C1CCNC(C1(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

  • Exact Mass: 331.10422815g/mol
  • Monoisotopic Mass: 331.10422815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 74.4Ų

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6518-2260-2μmol
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6518-2260-5μmol
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6518-2260-10μmol
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
10μmol
$103.5 2023-09-08
Life Chemicals
F6518-2260-20μmol
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
20μmol
$118.5 2023-09-08
Life Chemicals
F6518-2260-1mg
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
1mg
$81.0 2023-09-08
Life Chemicals
F6518-2260-2mg
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
2mg
$88.5 2023-09-08
Life Chemicals
F6518-2260-3mg
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
3mg
$94.5 2023-09-08
Life Chemicals
F6518-2260-4mg
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
4mg
$99.0 2023-09-08
Life Chemicals
F6518-2260-5mg
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
5mg
$103.5 2023-09-08
Life Chemicals
F6518-2260-10mg
N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
2034339-63-2
10mg
$118.5 2023-09-08

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide

Research Brief on N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS: 2034339-63-2)

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS: 2034339-63-2) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclopropane ring and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide involves a multi-step process that ensures high yield and purity. Key steps include the formation of the cyclopropane ring and the subsequent coupling with the thiophene derivative. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structure and purity of the compound. These synthetic and analytical efforts are crucial for ensuring the reproducibility and scalability of the compound for further preclinical and clinical studies.

Pharmacological evaluations of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits high affinity and selectivity for certain receptors or enzymes, which could be leveraged for the treatment of diseases such as cancer, neurological disorders, or inflammatory conditions. The presence of the fluorophenyl group is believed to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for further optimization.

Recent research has also explored the mechanism of action of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity. Computational modeling and molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, offering a foundation for the design of more potent analogs. These findings are instrumental in guiding the development of next-generation therapeutics based on this chemical scaffold.

In addition to its therapeutic potential, N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide has been investigated for its safety profile. Toxicity studies in animal models have demonstrated favorable pharmacokinetic properties, with minimal adverse effects observed at therapeutic doses. These results support the compound's progression into further stages of drug development, including preclinical trials and formulation studies. The compound's stability under physiological conditions and its ability to cross biological barriers are additional factors that enhance its candidacy for clinical translation.

Looking ahead, the research community is keen to explore the full therapeutic potential of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide. Collaborative efforts between academia and industry are expected to accelerate the development of this compound, with a focus on optimizing its efficacy and safety. Future studies may also investigate its potential in combination therapies or as a lead compound for the development of novel drug classes. The ongoing research on this compound underscores its significance in advancing the field of chemical biology and medicinal chemistry.

In conclusion, N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS: 2034339-63-2) represents a promising avenue for drug discovery and development. Its unique chemical structure, coupled with its demonstrated pharmacological properties, positions it as a valuable candidate for further investigation. As research continues to unfold, this compound may hold the key to addressing unmet medical needs and improving patient outcomes in various disease areas.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司